Cas no 364339-37-7 (1-(2-(4-Fluorophenoxy)ethyl)-1H-benzo[d]imidazol-2-amine)

• Product Name: 1-(2-(4-Fluorophenoxy)ethyl)-1H-benzo[d]imidazol-2-amine
• CAS No: 364339-37-7
• MF: C₁₅H₁₄FN₃O
• MW: 271.289566516876
• CID: 3056587
• PubChem ID: 2759058
• Update Time: 2025-05-19

1-(2-(4-Fluorophenoxy)ethyl)-1H-benzo[d]imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-(4-Fluorophenoxy)ethyl)-1H-benzo[d]imidazol-2-amine
• STK059638
• SR-01000496869
• HMS2829K12
• 1-[2-(4-fluorophenoxy)ethyl]benzimidazol-2-amine
• Oprea1_767686
• BIM-0047695.P001
• CS-0357592
• SR-01000496869-1
• 1-[2-(4-fluorophenoxy)ethyl]-1H-benzimidazol-2-amine
• AKOS003304009
• 1-[2-(4-Fluoro-phenoxy)-ethyl]-1H-benzoimidazol-2-ylamine
• SMR000518878
• MLS001212855
• SCHEMBL13484103
• 364339-37-7
• 1-[2-(4-fluorophenoxy)ethyl]-1H-benzimidazol-2-ylamine
• Oprea1_613403
• AE-848/13422001
• 1-[2-(4-fluorophenoxy)ethyl]-2-aminobenzimidazole
• CHEMBL1535430
• CBMicro_047775

• MDL： MFCD01925497
• Inchi： 1S/C15H14FN3O/c16-11-5-7-12(8-6-11)20-10-9-19-14-4-2-1-3-13(14)18-15(19)17/h1-8H,9-10H2,(H2,17,18)
• InChI Key： DLOUTXSVOGNYMI-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)OCCN1C(N)=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 271.11209024g/mol
• Monoisotopic Mass: 271.11209024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 53.1Ų

Additional information on 1-(2-(4-Fluorophenoxy)ethyl)-1H-benzo[d]imidazol-2-amine

Professional Introduction to 1-(2-(4-Fluorophenoxy)ethyl)-1H-benzo[d]imidazol-2-amine (CAS No. 364339-37-7)

1-(2-(4-Fluorophenoxy)ethyl)-1H-benzo[d]imidazol-2-amine, identified by its CAS number 364339-37-7, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule belongs to the benzo[d]imidazole class, a scaffold known for its broad biological activity and utility in the development of therapeutic agents. The presence of a fluorophenoxyl side chain and an amine functional group at the 2-position of the benzo[d]imidazole ring imparts unique pharmacological properties that make it a promising candidate for further investigation.

The benzo[d]imidazole core is a heterocyclic aromatic compound that has been extensively studied for its role in various biological processes. Its structural features contribute to its ability to interact with biological targets, making it a valuable building block in medicinal chemistry. The introduction of fluorine at the para position of the phenyl ring in this compound enhances its metabolic stability and binding affinity, which are critical factors in drug design. Additionally, the amine group provides a site for further chemical modification, allowing for the development of derivatives with tailored pharmacological profiles.

In recent years, there has been growing interest in the development of novel compounds based on the benzo[d]imidazole scaffold due to their demonstrated efficacy in treating a variety of diseases. For instance, studies have shown that benzo[d]imidazole derivatives exhibit anti-inflammatory, antiviral, and anticancer properties. The compound 1-(2-(4-fluorophenoxy)ethyl)-1H-benzo[d]imidazol-2-amine is particularly noteworthy for its potential in these areas. Its unique structure suggests that it may interfere with key signaling pathways involved in disease progression, offering a new avenue for therapeutic intervention.

One of the most compelling aspects of this compound is its potential as an inhibitor of enzymes that play a crucial role in cancer metabolism. Recent research has highlighted the importance of metabolic reprogramming in cancer cells, and targeting enzymes such as kinases and phosphodiesterases has emerged as a viable strategy for cancer therapy. The fluorophenoxy moiety in 1-(2-(4-fluorophenoxy)ethyl)-1H-benzo[d]imidazol-2-amine may facilitate interactions with these enzymes, thereby disrupting cancer cell metabolism and inhibiting tumor growth.

Furthermore, the amine group at the 2-position of the benzo[d]imidazole ring provides a versatile handle for further chemical modifications. This allows researchers to explore different derivatives with enhanced pharmacokinetic properties or improved target specificity. For example, incorporating additional functional groups such as hydroxyl or carboxyl moieties could alter the solubility and bioavailability of the compound, making it more suitable for clinical use.

The synthesis of 1-(2-(4-fluorophenoxy)ethyl)-1H-benzo[d]imidazol-2-amine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the fluorophenoxy group necessitates careful handling to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the benzo[d]imidazole core efficiently. These methods not only improve reaction efficiency but also minimize unwanted byproducts, ensuring that the final product meets pharmaceutical standards.

The pharmacological evaluation of this compound has revealed promising results in preclinical studies. In vitro assays have demonstrated that 1-(2-(4-fluorophenoxy)ethyl)-1H-benzo[d]imidazol-2-amine exhibits potent activity against several cancer cell lines. This activity is attributed to its ability to inhibit key signaling pathways involved in cell proliferation and survival. Additionally, preliminary animal studies suggest that the compound may have acceptable toxicity profiles, making it a viable candidate for further clinical development.

The potential therapeutic applications of this compound extend beyond oncology. Emerging evidence suggests that benzo[d]imidazole derivatives may also have utility in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The ability of these compounds to modulate neurotransmitter systems could provide new insights into managing these conditions effectively.

In conclusion, 1-(2-(4-fluorophenoxy)ethyl)-1H-benzo[d]imidazol-2-amine (CAS No. 364339-37-7) is a structurally unique and biologically active compound with significant potential in pharmaceutical applications. Its combination of a fluorophenoxy side chain and an amine functional group at the 2-position of the benzo[d]imidazole ring makes it an attractive candidate for further investigation. Ongoing research continues to uncover new therapeutic possibilities for this molecule, positioning it as a key player in future drug development efforts.